Cas no 139394-20-0 (3-Pyridinecarbonitrile, 5-butyl-1,2-dihydro-6-methyl-2-oxo-)

• Product Name: 3-Pyridinecarbonitrile, 5-butyl-1,2-dihydro-6-methyl-2-oxo-
• CAS No: 139394-20-0
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 1279416
• PubChem ID: 10330159
• Update Time: 2025-04-20

3-Pyridinecarbonitrile, 5-butyl-1,2-dihydro-6-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 5-butyl-1,2-dihydro-6-methyl-2-oxo-
• 5-butyl-6-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• CRHRCPOXEGCQLY-UHFFFAOYSA-N
• 139394-20-0
• DA-20986
• SCHEMBL9432027
• 3-cyano-5-butyl-6-methylpyridin-2(1H)-one

• Inchi： 1S/C11H14N2O/c1-3-4-5-9-6-10(7-12)11(14)13-8(9)2/h6H,3-5H2,1-2H3,(H,13,14)
• InChI Key： CRHRCPOXEGCQLY-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=CC(=C(C)N1)CCCC

Computed Properties

• Exact Mass: 190.11072
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 52.89